Cas no 31208-76-1 (1H-Indazole,5,7-dinitro-)

• Product Name: 1H-Indazole,5,7-dinitro-
• CAS No: 31208-76-1
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• CID: 312764
• PubChem ID: 3084527
• Update Time: 2025-04-19

1H-Indazole,5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,5,7-dinitro-
• 5,7-Dinitro(1H)indazole
• 5,7-dinitroindazole
• 31208-76-1
• 5,7-dinitro-5H-indazole
• 1H-Indazole, 5,7-dinitro-

• Inchi： 1S/C7H4N4O4/c12-10(13)5-1-4-3-8-9-7(4)6(2-5)11(14)15/h1-3,5H
• InChI Key： HXLLQLZHBAIIRN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C2C(C=NN=2)=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 208.02332
• Monoisotopic Mass: 208.023255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 0.5

Experimental Properties

• Density: 1.752
• Boiling Point: 455.3°C at 760 mmHg
• Flash Point: 229.1°C
• Refractive Index: 1.777
• PSA: 114.96